3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol

• IUPAC Name: 3-amino-1,1,1-trifluoro-4-methylpentan-2-ol
• InChI: InChI=1S/C6H12F3NO/c1-3(2)4(10)5(11)6(7,8)9/h3-5,11H,10H2,1-2H3
• InChI Key: CXXBVHOIDJALEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C(F)(F)F)O)N
• Molecular Formula: C6H12F3NO
• Molecular Weight: 171.16 g/mol
• CAS RN: 161787-73-1

Description

3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol is a chemical compound with the molecular formula C6H12F3NO and a molecular weight of 171.16. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of 3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol is represented by the formula C6H12F3NO. This indicates that the molecule consists of 6 carbon atoms, 12 hydrogen atoms, 3 fluorine atoms, 1 nitrogen atom, and 1 oxygen atom.

Physical And Chemical Properties Analysis

The predicted physical and chemical properties of 3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol are as follows:

Scientific Research Applications

• Chemical Reactions and Complex Formation : The compound 2,3-Epoxyperfluoro-2-methylpentane, which shares some structural similarities with 3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol, reacts with thiourea and urea to yield unexpected products. These products result from rearrangement and intramolecular cleavage processes. Additionally, a stable fluorine-containing chelate complex was obtained from one of these products (Filyakova et al., 2011).

• Extraction and Separation of Elements : 4-Methylpentan-2-ol, another structurally similar compound, has been used for the quantitative extraction of iron(III) from hydrochloric acid. The extracted iron(III) is then stripped with water and determined titrimetrically (Gawali & Shinde, 1974).

• Microbial Fermentation for Biofuel Production : Pentanol isomers, such as 2-methyl-1-butanol and 3-methyl-1-butanol, which are structurally related to 3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol, are considered for biofuel applications. These isomers are produced through microbial fermentation and metabolic engineering, although the current production levels are not yet practical for industrial applications (Cann & Liao, 2009).

• Synthesis of Optical Isomers : The synthesis and characterization of optical isomers of compounds like 2-amino-3-methylbutane and 2-amino-4-methylpentane, which are closely related to the compound , have been studied. These studies involve the use of asymmetric stationary phases in gas chromatography (Rubinstein, Feibush, & Gil-av, 1973).

• Discovery of Nitrogenous Compounds from Deep Sea Fungi : Nitrogenous compounds structurally similar to 3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol have been isolated from deep sea-derived fungi. These compounds, including new natural compounds and amino acid derivatives, were evaluated for their cytotoxic and antiviral activities (Luo, Zhou, & Liu, 2018).

Synthesis routes and methods

Procedure details

A solution of 4-methyl-3-nitro-1,1,1-trifluoro-2-pentanol (17.1 g) in isopropanol (115 ml) and acetic acid (0.43 ml) was hydrogenated over 10% palladium on carbon (2.4 g) at 3.5 bar pressure until uptake of hydrogen was complete. The catalyst was removed by filtration through diatomaceous earth and the filter cake washed with isopropanol. The filtrate was evaporated under vacuum until no further isopropanol distilled and the residue dissolved in acetonitrile (40 ml). A solution of oxalic acid (3.94 g) in acetonitrile (80 ml) was added with stirring and the mixture cooled to 5° C. The product which crystallised was collected by filtration, washed with cold acetonitrile and dried at 50° C. to give 3-amino-4-methyl-1,1,1-trifluoro-2-pentanol as its oxalate salt (9.08 g).